Cas no 171340-12-8 (3-Cyclohexene-1-carboxaldehyde,6-nitro-, (1S-trans)- (9CI))

• Product Name: 3-Cyclohexene-1-carboxaldehyde,6-nitro-, (1S-trans)- (9CI)
• CAS No: 171340-12-8
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 111393
• PubChem ID: 45083849
• Update Time: 2025-04-18

3-Cyclohexene-1-carboxaldehyde,6-nitro-, (1S-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxaldehyde,6-nitro-, (1S-trans)- (9CI)
• 3-Cyclohexene-1-carboxaldehyde, 6-nitro-, (1S-trans)- (9CI)
• 3-Cyclohexene-1-carboxaldehyde, 6-nitro-, (1S-trans)-
• 171340-12-8
• DTXSID201212072

• Inchi： 1S/C7H9NO3/c9-5-6-3-1-2-4-7(6)8(10)11/h1-2,5-7H,3-4H2/t6-,7+/m1/s1
• InChI Key： QYBPGTZTEGXGQO-RQJHMYQMSA-N
• SMILES： [O-][N+]([C@H]1CC=CC[C@@H]1C=O)=O

Computed Properties

• Exact Mass: 155.05827
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21